3-(2-Formylthiophen-4-yl)phenol, 95%

• IUPAC Name: 4-(3-hydroxyphenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H8O2S/c12-6-11-5-9(7-14-11)8-2-1-3-10(13)4-8/h1-7,13H
• InChI Key: BHFLQRPECXTCOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CSC(=C2)C=O
• Molecular Formula: C11H8O2S
• DSSTOX Substance ID: DTXSID50683463
• Molecular Weight: 204.25 g/mol
• CAS RN: 1261984-01-3

Description

3-(2-Formylthiophen-4-yl)phenol (95%) is an organic compound with a molecular formula of C8H7OS. It is a colorless solid that is insoluble in water and has a melting point of 93-95°C. It is a derivative of phenol and is used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. In addition, it has been studied for its potential applications in biochemistry and physiology.

Scientific Research Applications

3-(2-Formylthiophen-4-yl)phenol (95%) has been studied for its potential applications in biochemistry and physiology. It has been used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. In addition, it has been used as a ligand for metal complexes, and as a reagent for the synthesis of other compounds. It has also been studied for its potential use in the synthesis of optically active compounds.

Mechanism of Action

The mechanism of action of 3-(2-Formylthiophen-4-yl)phenol (95%) is not fully understood. However, it is believed that the compound acts as a ligand for metal complexes, and as a reagent for the synthesis of other compounds. It is also thought to act as an inhibitor of enzymes, and to interact with various proteins and receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Formylthiophen-4-yl)phenol (95%) have not been studied in detail. However, it is believed to act as a ligand for metal complexes, and as a reagent for the synthesis of other compounds. It is also thought to act as an inhibitor of enzymes, and to interact with various proteins and receptors.

Advantages and Limitations for Lab Experiments

3-(2-Formylthiophen-4-yl)phenol (95%) has several advantages and limitations for lab experiments. One advantage is that the compound is relatively stable and can be stored for long periods of time. Additionally, the reaction is typically conducted in a two-step process, which is relatively easy to perform. However, the reaction is sensitive to air, light, and heat, and must be performed in a closed system. Additionally, the compound is insoluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for 3-(2-Formylthiophen-4-yl)phenol (95%). One potential direction is to further investigate its potential applications in biochemistry and physiology, such as its use as a ligand for metal complexes and as a reagent for the synthesis of other compounds. Additionally, further research could be conducted to explore its potential use in the synthesis of optically active compounds. Additionally, further research could be conducted to explore its potential use in drug synthesis, as well as its potential use as an inhibitor of enzymes and its interaction with various proteins and receptors. Finally, further research could be conducted to explore its potential use in the synthesis of other organic compounds.

Synthesis Methods

3-(2-Formylthiophen-4-yl)phenol (95%) can be synthesized from 4-methoxy-2-formylthiophenol and 3-chloro-4-methoxybenzaldehyde. The reaction is conducted in the presence of a base, such as pyridine, and an acid, such as hydrochloric acid. The reaction proceeds through a nucleophilic substitution, in which the chlorine atom is replaced by the methoxy group of the 4-methoxy-2-formylthiophenol. The reaction is completed in two steps, first the formation of the intermediate, and then the formation of the desired product. The yield of the reaction is typically around 95%.